Cas no 68151-26-8 (Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-)

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- structure
68151-26-8 structure
Product Name:Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-
CAS No:68151-26-8
MF:C15H18O2
MW:230.302781875823
CID:520019
Update Time:2024-03-01

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Chemical and Physical Properties

Names and Identifiers

    • Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-
    • Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, [3aS-(3aa,6aa,9aa,9bb)]-
    • Isodehydrocostus lactone
    • Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-
    • Inchi: 1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h5,11-14H,1,3-4,6-7H2,2H3/t11-,12-,13-,14-/m0/s1
    • InChI Key: HOKNRQOXIXGZDY-XUXIUFHCSA-N
    • SMILES: O1C(=O)C(=C)[C@]2([H])CCC(=C)[C@@]3([H])[C@@]([H])([C@@]12[H])C(C)=CC3

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • XLogP3: 2.406

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Iodine Solvents: Benzene ;  2 h, reflux
Reference
Molecular Iodine as an Optimal Catalyst of Alkene Migration in Sesquiterpene Lactones to a Hindered endo-Position
Semakov, A. V.; et al, Russian Journal of General Chemistry, 2022, 92(8), 1392-1400

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Raw materials

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Preparation Products

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Related Literature

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd